Cas no 2138063-84-8 (3-(Dimethylamino)-4,4-dimethylcyclohexan-1-one)

• Product Name: 3-(Dimethylamino)-4,4-dimethylcyclohexan-1-one
• CAS No: 2138063-84-8
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5992924
• PubChem ID: 165496725
• Update Time: 2025-06-10

3-(Dimethylamino)-4,4-dimethylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1158889
• 3-(dimethylamino)-4,4-dimethylcyclohexan-1-one
• 2138063-84-8
• 3-(Dimethylamino)-4,4-dimethylcyclohexan-1-one

• Inchi： 1S/C10H19NO/c1-10(2)6-5-8(12)7-9(10)11(3)4/h9H,5-7H2,1-4H3
• InChI Key： YWKLXEPGDNPEJR-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)(C)C(C1)N(C)C

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 20.3Ų

Additional information on 3-(Dimethylamino)-4,4-dimethylcyclohexan-1-one

Professional Introduction to 3-(Dimethylamino)-4,4-dimethylcyclohexan-1-one (CAS No. 2138063-84-8)

3-(Dimethylamino)-4,4-dimethylcyclohexan-1-one is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2138063-84-8, has garnered considerable attention due to its potential applications in various biochemical and medicinal contexts. The molecular structure of this compound consists of a cyclohexanone backbone substituted with a dimethylamino group, which contributes to its distinct reactivity and utility in synthetic chemistry.

The dimethylamino moiety in the molecule imparts a basic character, making it a valuable intermediate in the synthesis of more complex organic molecules. This feature is particularly relevant in the development of pharmaceuticals where basic nitrogen-containing heterocycles play a crucial role. The presence of two methyl groups at the 4-position of the cyclohexanone ring enhances steric hindrance, influencing both the compound's solubility and its interaction with biological targets.

Recent advancements in the field of medicinal chemistry have highlighted the importance of structural diversity in drug design. Compounds like 3-(Dimethylamino)-4,4-dimethylcyclohexan-1-one serve as versatile building blocks for creating novel therapeutic agents. Researchers have been exploring its potential as a precursor in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The rigid cyclohexane ring system provides a stable scaffold that can be modified to target specific enzymatic activities.

In addition to its role in drug development, this compound has shown promise in material science applications. Its ability to undergo selective functionalization makes it an attractive candidate for polymer modifications and the creation of functionalized surfaces. These modifications can enhance material properties such as biocompatibility and drug delivery efficiency, opening new avenues for biomedical applications.

The synthesis of 3-(Dimethylamino)-4,4-dimethylcyclohexan-1-one involves multi-step organic reactions that highlight the compound's synthetic utility. Advanced catalytic methods have been employed to achieve high yields and purity, ensuring that researchers can reliably incorporate this building block into their synthetic pathways. Techniques such as asymmetric synthesis have been particularly useful in creating enantiomerically pure forms of the compound, which is essential for many pharmaceutical applications.

From a biochemical perspective, the dimethylamino group influences the compound's interaction with biological systems. Studies have demonstrated its ability to modulate enzyme activity by acting as a competitive inhibitor or by affecting protein-protein interactions. This modulation capability is key in developing drugs that target specific disease pathways without unintended side effects. Furthermore, computational modeling has been instrumental in understanding how this compound binds to biological targets at the molecular level.

The growing interest in green chemistry has also driven research into more sustainable synthetic routes for 3-(Dimethylamino)-4,4-dimethylcyclohexan-1-one. Efforts are underway to develop catalytic processes that minimize waste and reduce energy consumption without compromising yield or purity. These innovations align with global efforts to make pharmaceutical manufacturing more environmentally friendly while maintaining high standards of quality control.

Future research directions for this compound include exploring its role in developing treatments for neurodegenerative diseases. The structural features of 3-(Dimethylamino)-4,4-dimethylcyclohexan-1-one suggest that it could interact with neurotransmitter receptors or enzymes involved in disease progression. Preclinical studies are underway to evaluate its efficacy and safety profile in animal models, which could pave the way for human clinical trials.

The versatility of 3-(Dimethylamino)-4,4-dimethylcyclohexan-1-one extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Its unique reactivity allows for the development of novel pesticides and herbicides that are more effective and environmentally sustainable compared to traditional alternatives. By leveraging its structural features, chemists can design molecules that target specific pests while minimizing harm to non-target organisms.

In conclusion, 3-(Dimethylamino)-4,4-dimethylcyclohexan-1-one (CAS No. 2138063-84-8) is a multifaceted compound with significant potential across multiple industries. Its role as a synthetic intermediate, biochemical modulator, and material science component underscores its importance in modern research and development. As scientists continue to uncover new applications for this compound, its impact on innovation and sustainability is likely to grow even further.